Cas no 86864-04-2 (1H-Pyrrole, 3-(2,3-dimethyl-2-butenyl)-2,5-diphenyl-)

• Product name: 1H-Pyrrole, 3-(2,3-dimethyl-2-butenyl)-2,5-diphenyl-
• CAS No: 86864-04-2
• MF: C₂₂H₂₃N
• MW: 301.42472577095
• CID: 660342
• PubChem ID: 13223952

1H-Pyrrole, 3-(2,3-dimethyl-2-butenyl)-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(2,3-dimethyl-2-butenyl)-2,5-diphenyl-
• 3-(2,3-dimethylbut-2-enyl)-2,5-diphenyl-1H-pyrrole
• DTXSID30529794
• 86864-04-2
• 3-(2,3-Dimethylbut-2-en-1-yl)-2,5-diphenyl-1H-pyrrole

• Inchi： InChI=1S/C22H23N/c1-16(2)17(3)14-20-15-21(18-10-6-4-7-11-18)23-22(20)19-12-8-5-9-13-19/h4-13,15,23H,14H2,1-3H3
• InChI Key： WBLOCRMGWXZHPP-UHFFFAOYSA-N
• SMILES： CC(=C(C)CC1=C(NC(=C1)C2=CC=CC=C2)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 301.183049738g/mol
• Monoisotopic Mass: 301.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 15.8Ų